1-(5-Bromo-4-methylpyridin-2-yl)-4-methylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(5-Bromo-4-methylpyridin-2-yl)ethanone” is a chemical compound that has been mentioned in various sources . It’s a pyridine-based compound containing a bromine atom and a methyl group.
Synthesis Analysis
The synthesis of similar compounds often involves reactions with various reagents. For instance, the synthesis of “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” might involve the reaction of 5-bromo-4-methyl-2-pyridinamine with ethylene oxide in the presence of potassium hydroxide.
Molecular Structure Analysis
The InChI code for “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” is InChI=1S/C8H10BrNO/c1-6-4-8(10-2-3-12)11-5-7(6)9/h4-5,12H,2-3H2,1H3
. This indicates the presence of 8 carbon atoms, 10 hydrogen atoms, 1 bromine atom, 1 nitrogen atom, and 1 oxygen atom in the molecule.
Chemical Reactions Analysis
While specific chemical reactions involving “1-(5-Bromo-4-methylpyridin-2-yl)-4-methylpiperazine” are not available, similar compounds are often used in various chemical reactions due to their unique properties and structural versatility.
Physical And Chemical Properties Analysis
The physical properties of “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” include a molecular weight of 214.06 g/mol . It’s a solid at room temperature .
Scientific Research Applications
Synthesis and Potential PET Agents
A study by Wang et al. (2018) focused on the synthesis of a complex molecule involving a similar structure for use as a potential PET (Positron Emission Tomography) imaging agent for the IRAK4 enzyme in neuroinflammation. This research highlights the utility of such compounds in the development of diagnostic tools for neurological conditions (Wang et al., 2018).
Chemical Synthesis and Heterocyclic Chemistry
Mishriky and Moustafa (2013) reported on the synthesis of a molecule through nucleophilic substitution reaction involving a structural analogue, showcasing the role of such compounds in the creation of heterocyclic chemistry frameworks (Mishriky & Moustafa, 2013).
Neuropsychiatric Drug Development
Kohara et al. (2002) synthesized a series of compounds from a similar structural framework for potential use as antipsychotic drugs. This indicates the compound's relevance in medicinal chemistry, particularly in the development of neuropsychiatric treatments (Kohara et al., 2002).
Coordination Polymers and Material Science
Mirzaei et al. (2012) explored the design and synthesis of coordination polymers incorporating a similar structure, providing insights into the compound's application in material science and its potential for forming novel chemical frameworks (Mirzaei et al., 2012).
Safety and Hazards
Safety information for “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” indicates that it has a GHS07 signal word, which means ‘Warning’. The hazard statements include H302, H315, H319, H335, and the precautionary statement is P261 . This suggests that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may cause respiratory irritation, and that inhalation should be avoided .
properties
IUPAC Name |
1-(5-bromo-4-methylpyridin-2-yl)-4-methylpiperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrN3/c1-9-7-11(13-8-10(9)12)15-5-3-14(2)4-6-15/h7-8H,3-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCOZEBJJPANQBY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)N2CCN(CC2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50680174 |
Source
|
Record name | 1-(5-Bromo-4-methylpyridin-2-yl)-4-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50680174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1219967-32-4 |
Source
|
Record name | 1-(5-Bromo-4-methyl-2-pyridinyl)-4-methylpiperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219967-32-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(5-Bromo-4-methylpyridin-2-yl)-4-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50680174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.